Cas no 25260-42-8 ((R)-2-Phenylaziridine)

• Product Name: (R)-2-Phenylaziridine
• CAS No: 25260-42-8
• MF: C₈H₉N
• MW: 119.163761854172
• MDL: MFCD11013242
• CID: 1421793
• PubChem ID: 11094588
• Update Time: 2025-04-24

(R)-2-Phenylaziridine Chemical and Physical Properties

Names and Identifiers

• Aziridine, 2-phenyl-, (S)-
• (R)-2-phenylaziridine
• MFCD11013243
• 25260-42-8
• AS-43236
• AKOS030529506
• (R)(-)-2-phenyl-aziridine
• 18142-08-0
• GBIKLFWSUVVUKT-QMMMGPOBSA-N
• SCHEMBL8535631
• EN300-7522724
• (R)-2-Phenylaziridine

• MDL： MFCD11013242
• Inchi： 1S/C8H9N/c1-2-4-7(5-3-1)8-6-9-8/h1-5,8-9H,6H2/t8-/m0/s1
• InChI Key： GBIKLFWSUVVUKT-QMMMGPOBSA-N
• SMILES： N1C[C@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 119.07357
• Monoisotopic Mass: 119.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 21.9Ų

Experimental Properties

• PSA: 21.94

Additional information on (R)-2-Phenylaziridine

Aziridine, 2-phenyl-, (S)-: A Comprehensive Overview

Aziridine, 2-phenyl-, (S)-, also known by its CAS number 25260-42-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of aziridines, which are three-membered nitrogen-containing rings. The presence of a phenyl group at the 2-position introduces unique electronic and steric properties, making it a valuable building block in various chemical syntheses.

The structure of Aziridine, 2-phenyl-, (S)- is characterized by a chiral center at the nitrogen atom, which imparts optical activity to the molecule. This chirality is crucial in many applications, particularly in asymmetric synthesis and drug design. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive compounds, including antibiotics and anticancer agents.

One of the most notable aspects of Aziridine, 2-phenyl-, (S)- is its reactivity. The strained three-membered ring makes it highly susceptible to ring-opening reactions under various conditions. This property has been exploited in numerous transformations, such as nucleophilic additions and cycloadditions. For instance, researchers have utilized it in the synthesis of complex polycyclic compounds, demonstrating its versatility as a precursor.

In terms of synthesis, several methods have been developed to prepare Aziridine, 2-phenyl-, (S)-. Traditional approaches involve the cyclization of amino alcohols or the reaction of aldehydes with primary amines. However, recent advancements have focused on enantioselective methods to ensure high optical purity. These methods often employ chiral catalysts or auxiliary groups to control the stereochemistry during formation.

The applications of Aziridine, 2-phenyl-, (S)- extend beyond traditional organic synthesis. In materials science, it has been used as a monomer in the preparation of novel polymers with unique mechanical and thermal properties. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for polymer design.

Moreover, recent research has explored the use of Aziridine, 2-phenyl-, (S)- in bioconjugation chemistry. By incorporating this compound into biomolecules such as peptides and proteins, scientists have developed new tools for drug delivery and diagnostics. Its compatibility with biological systems and ability to undergo selective modifications make it a promising candidate in this field.

In conclusion, Aziridine, 2-phenyl-, (S)- (CAS 25260-42-8) is a versatile compound with a wide range of applications in organic chemistry and materials science. Its unique structure and reactivity continue to inspire innovative research across various disciplines. As new synthetic methods and applications emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.